Cas no 1261917-35-4 (2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic Acid)

• Product Name: 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic Acid
• CAS No: 1261917-35-4
• MF: C₁₅H₁₀Cl₂O₄
• MW: 325.14350271225
• MDL: MFCD18322695
• CID: 1219622
• PubChem ID: 53228514
• Update Time: 2025-05-21

2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic Acid
• 4,4'-dichloro-3'-(methoxycarbonyl)biphenyl-3-carboxylic acid
• 4,4'-Dichloro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261917-35-4
• 4,4'-Dichloro-3'-(methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 4,4'-Dichloro-3'-(methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylicacid
• 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%
• DTXSID20692047
• MFCD18322695

• MDL： MFCD18322695
• Inchi： 1S/C15H10Cl2O4/c1-21-15(20)11-7-9(3-5-13(11)17)8-2-4-12(16)10(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： DISFXPUJIQLMNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 323.9956142g/mol
• Monoisotopic Mass: 323.9956142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic Acid

2-Chloro-5-(4-Chloro-3-Methoxycarbonylphenyl)Benzoic Acid: A Comprehensive Overview

The compound 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid (CAS No. 1261917-35-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with chlorine atoms and a methoxycarbonyl group. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid. Researchers have employed various methodologies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to construct the complex aromatic framework of this compound. These methods not only enhance the yield and purity of the product but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The biological activity of 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, this compound has shown selective inhibitory effects on certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. These findings underscore its potential as a lead molecule in drug discovery programs targeting inflammatory diseases.

In the field of agrochemistry, 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid has exhibited remarkable activity as a plant growth regulator. Studies conducted under controlled conditions have revealed its ability to enhance crop yield by promoting root development and improving stress tolerance in plants. This dual functionality—simultaneously acting as a growth promoter and stress mitigator—positions this compound as a valuable tool in sustainable agriculture practices.

The application of 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid extends beyond pharmacology and agriculture. Its unique electronic properties make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a building block for advanced materials, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The molecule's ability to facilitate charge transport and stability under operational conditions has been validated through rigorous testing, highlighting its suitability for next-generation electronic devices.

From an environmental perspective, the ecological impact of 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid has been carefully evaluated. Studies indicate that it exhibits low toxicity to non-target organisms and undergoes rapid biodegradation under aerobic conditions. These characteristics are critical for ensuring the safe use of this compound in both industrial and agricultural settings.

In conclusion, 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid (CAS No. 1261917-35-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with its promising biological and electronic properties, positions it as a key player in modern scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.